Cas no 34440-93-2 ( )

• Product Name: &nbsp
• CAS No: 34440-93-2
• MF: C₁₉H₁₃NO
• MW: 271.312624692917
• CID: 919180
• PubChem ID: 296540
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N-benzo[a]anthracen-1-ylformamide
• 1-Foramidobenz[a]anthracen
• 1-Foramidobenz< a> anthracen
• AC1L6Q9M
• NSC166744
• N-tetraphen-1-ylformamide
• DTXSID90304660
• NSC-166744
• 34440-93-2
• &nbsp;

• Inchi： 1S/C19H13NO/c21-12-20-18-7-3-6-13-8-9-16-10-14-4-1-2-5-15(14)11-17(16)19(13)18/h1-12H,(H,20,21)
• InChI Key： QTJIAIASKRWKFU-UHFFFAOYSA-N
• SMILES： O=CNC1=CC=CC2C=CC3=CC4C=CC=CC=4C=C3C=21

Computed Properties

• Exact Mass: 271.09979
• Monoisotopic Mass: 271.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.3
• Boiling Point: 569.3°C at 760 mmHg
• Flash Point: 338.9°C
• Refractive Index: 1.805
• PSA: 29.1
• LogP: 5.42340